Cas no 1806934-43-9 (Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806934-43-9
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4886139
• Update Time: 2025-11-01

Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7F6NO2/c1-19-7(18)3-5-8(9(12)13)4(10(14,15)16)2-6(11)17-5/h2,9H,3H2,1H3
• InChI Key： KWWOJBCVDNGDRI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C=C(N=C1CC(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate

Introduction to Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806934-43-9)

Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate, with the CAS number 1806934-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, which is well-documented for its diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its intriguing chemical properties and potential therapeutic benefits.

The molecular structure of Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate incorporates three key fluorinated groups: a difluoromethyl group at the third position, a fluoro group at the sixth position, and a trifluoromethyl group at the fourth position. These fluorine atoms are strategically positioned to enhance the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. The acetic acid ester moiety at the second position further modulates the compound's solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve drug efficacy and pharmacokinetic profiles. The introduction of fluorine atoms into organic molecules often leads to increased metabolic resistance, reduced degradation rates, and enhanced binding interactions with enzymes and receptors. Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate exemplifies these advantages, making it a valuable building block for the synthesis of novel pharmaceutical agents.

The synthesis of Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a pyridine core, followed by selective fluorination and functionalization at specific positions. Advanced techniques such as cross-coupling reactions, halogenation, and esterification are commonly employed to achieve the desired molecular architecture. The use of high-purity starting materials and controlled reaction environments is crucial to ensure high yield and minimal byproduct formation.

The pharmacological potential of Methyl 3-(difluoromethyl)-6-fluoro-4-(trifluoromethyl)pyridine-2-acetate has been explored in several preclinical studies. Its structural motifs suggest applications in various therapeutic areas, including oncology, anti-inflammatory diseases, and central nervous system disorders. The difluoromethyl, fluoro, and trifluoromethyl groups collectively enhance the compound's interaction with biological targets, potentially leading to improved drug-like properties such as better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

In particular, the incorporation of fluorinated substituents has been shown to modulate enzyme inhibition and receptor binding affinity. For instance, studies have demonstrated that fluorinated pyridines can act as potent inhibitors of kinases and other enzymes involved in cancer progression. The metabolic stability provided by the fluorine atoms allows the compound to persist longer in biological systems, increasing its therapeutic window. Additionally, the lipophilic nature of these fluorinated groups enhances membrane permeability, facilitating cellular uptake.

The latest research in medicinal chemistry highlights the importance of fluorinated heterocycles in developing next-generation therapeutics. Methyl 3-(difluoromethyl)-6-fluoro-4-()pyridine-2-acetate is no exception, as it represents a promising scaffold for further derivatization and optimization. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced pharmacological activity. These efforts are supported by advances in synthetic methodologies that allow for efficient production of complex fluorinated molecules.

The industrial significance of this compound cannot be overstated. Its synthesis requires sophisticated chemical processes that align with modern pharmaceutical manufacturing standards. Companies specializing in fine chemicals have developed robust protocols for producing Methyl 3-() -6- (<0x0Fluoro>) -4 - (<0x1Tr trifl uorme thyl>) pyridine -2 -acetate on an industrial scale while maintaining stringent quality control measures. This ensures that researchers worldwide have access to high-purity material for their investigations.

In conclusion,M ethyl 3 - (< bold >dif lu or om ethyl > bold >) -6 - (< bold >flu oro > bold >) -4 - (< bold >tr if lu or om ethyl > bold >) py rid ine -2 -acet ate (C AS N o .1 806934 -43 -9) is a com plex orga nic compo und with im portant pharma col ogical impl icat ions . Its unique structu ral feat ures , inc luding mul tiple flu orinated su bstit uents , make it a valuable intermediate in drug development . With ongoing research into its pharmacological properties , this compo und holds prom ise for future therapeut ic app licat ions across var ious medical disciplines . As synthetic chemis try advan ces , expect further innovations that will enhance our understanding an d utilization o f this inter est ing mole cule . p >